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Compound of Interest

Compound Name: Trichloroacetanilide

Cat. No.: B1614687

For researchers, scientists, and professionals in drug development, the selection of appropriate
reagents is paramount to the success of synthetic and analytical endeavors. This guide
provides an objective comparison of Trichloroacetanilide and Trichloroacetic Anhydride, two
potent reagents with distinctively different applications in the laboratory. The following sections
detail their properties, reactivity, and established experimental protocols, supported by
guantitative data to inform reagent selection.

Physical and Chemical Properties

A fundamental understanding of the physicochemical properties of a reagent is the first step in
its effective application. Trichloroacetic anhydride is a dense, colorless liquid, while 2,2,2-
trichloroacetanilide is a solid. Their properties are summarized below.
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Property 2,2,2-Trichloroacetanilide Trichloroacetic Anhydride
Molecular Formula CsHeCIsNO C4CleOs3

Molecular Weight 238.5 g/mol 308.76 g/mol

Appearance Off-white crystalline powder Clear colorless liquid

Melting Point 97.7-99.7 °C Not applicable

Boiling Point 238-240 °C (lit.) 139-141 °C / 60 mmHg (lit.)
Density Not available 1.69 g/mL at 25 °C (lit.)

CAS Number 2563-97-5 4124-31-6

Reactivity and Mechanistic Differences

The primary distinction between Trichloroacetanilide and Trichloroacetic anhydride lies in
their reactivity and, consequently, their principal applications. Trichloroacetic anhydride is a
powerful acylating agent, whereas Trichloroacetanilide is primarily utilized as a chlorinating
agent.

Trichloroacetic Anhydride: A Potent Acylating Agent

Trichloroacetic anhydride is significantly more reactive in nucleophilic acyl substitution
reactions than its non-halogenated counterpart, acetic anhydride.[1] This heightened reactivity
is attributed to the strong electron-withdrawing inductive effect of the three chlorine atoms on
the acetyl group. This effect increases the electrophilicity of the carbonyl carbons, making them
more susceptible to attack by nucleophiles such as alcohols and amines. The trichloroacetate
anion is also a very good leaving group, further facilitating the reaction. The general reactivity
trend for acylating agents is: Acyl Chlorides > Acid Anhydrides > Carboxylic Acids.[2]
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Nucleophilic Acyl Substitution using Trichloroacetic Anhydride

Trichloroacetic Anhydride + Nucleophile (e.g., R-OH)

Nucleophilic Attack

Tetrahedral Intermediate

Acylated Product (Ester) + Trichloroacetic Acid

Chlorination using Trichloroacetanilide

Trichloroacetanilide + Substrate (e.g., Aniline)

hlorine Transfer

N-chloro intermediate

Rearrangement/Substitution

Chlorinated Product + Acetanilide
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Workflow for Esterification using Trichloroacetic Anhydride

Dissolve Benzyl Alcohol
in DCM

;

Add Pyridine at 0 °C

l

Add Trichloroacetic
Anhydride

l

Stir at Room Temp
(2-4h)

;

Quench with Sat.
NaHCOs

;

Extract with DCM

'

Wash with Brine,
Dry over MgSOa

l

Concentrate and Purify
(Chromatography)

Benzyl Trichloroacetate
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Workflow for Chlorination using Trichloroacetanilide

Dissolve Reactants
in Acetic Acid

:

Add Catalytic HCI

:

Stir at Room Temp

:

Pour into Ice-Water

:

Filter and Wash
(Water, NaHSOs soln)

:

Recrystallize

Chloroacetanilide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichloroacetic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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